The Discovery and Synthesis of LEI105: A Technical Guide to a Selective Diacylglycerol Lipase Inhibitor
The Discovery and Synthesis of LEI105: A Technical Guide to a Selective Diacylglycerol Lipase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth overview of the discovery, synthesis, and characterization of LEI105, a potent and highly selective reversible inhibitor of diacylglycerol lipase-α (DAGL-α) and diacylglycerol lipase-β (DAGL-β). Developed as a chemical probe for studying the endocannabinoid system, LEI105 has become an invaluable tool for elucidating the role of 2-arachidonoylglycerol (2-AG) signaling in various physiological and pathophysiological processes. This document details the quantitative inhibitory data, experimental protocols for its characterization, and the signaling pathway in which it acts.
Introduction to LEI105
LEI105 is an α-ketoheterocycle compound identified through a structure-guided approach and comparative chemoproteomics.[1] It was developed to be a significant improvement over its predecessor, LEI104, exhibiting a 40-fold increase in potency for human DAGL-α.[2] As a dual inhibitor of DAGL-α and DAGL-β, the primary enzymes responsible for the biosynthesis of the endocannabinoid 2-AG, LEI105 allows for the acute and temporal modulation of 2-AG levels in a manner not possible with genetic knockout models.[1] Its high selectivity over other enzymes in the endocannabinoid metabolic pathway, such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), as well as the cannabinoid CB1 receptor, makes it a precise tool for studying DAGL-specific functions.[1]
Quantitative Data: Inhibitory Potency and Selectivity
The inhibitory activity of LEI105 and its precursor, LEI104, has been quantified across several assay formats. The data below is summarized from the primary literature to facilitate comparison.
| Compound | Target | Assay Type | pIC₅₀ | IC₅₀ (nM) | Source |
| LEI105 | Human DAGL-α | Colorimetric (p-NPB) | 8.5 ± 0.06 | ~3 | [1] |
| LEI105 | Human DAGL-α | Competitive ABPP | 7.9 ± 0.08 | 13 | [2] |
| LEI105 | Mouse DAGL-α | Competitive ABPP (MB064) | 7.5 ± 0.07 | 32 | [1] |
| LEI105 | Human DAGL-α | Radiometric ([¹⁴C]OAG) | 6.6 | ~250 | [2] |
| LEI104 | Human DAGL-α | Colorimetric (p-NPB) | 7.4 ± 0.05 | ~40 | [1] |
| LEI104 | Human DAGL-α | Competitive ABPP | 6.3 ± 0.1 | 501 | [2] |
Selectivity Profile of LEI105: LEI105 has been demonstrated to be highly selective for DAGLs. At concentrations effective for DAGL inhibition, it does not significantly affect the activity of other key enzymes in the endocannabinoid system, including:
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Abhydrolase domain-containing protein 6 (ABHD6)
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Abhydrolase domain-containing protein 12 (ABHD12)
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Monoacylglycerol lipase (MAGL)
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Fatty acid amide hydrolase (FAAH)
Furthermore, LEI105 shows no appreciable affinity for the cannabinoid CB₁ receptor.[1]
Synthesis of LEI105
The synthesis of LEI105 is based on the general procedure for the formation of α-keto-oxazolopyridines. The detailed protocol is available in the supporting information of the primary publication by Baggelaar et al. (2015). A generalized workflow is presented below.
Caption: Generalized synthesis workflow for LEI105.
Experimental Protocols
The characterization of LEI105 involved several key experimental methodologies. Detailed protocols are provided below.
Competitive Activity-Based Protein Profiling (ABPP)
This technique is used to determine the potency and selectivity of an inhibitor in a complex biological sample, such as a brain membrane proteome.
Caption: Workflow for competitive activity-based protein profiling.
Protocol:
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Proteome Preparation: Mouse brain membrane proteome is prepared by homogenization and ultracentrifugation.
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Inhibitor Incubation: Aliquots of the proteome are pre-incubated with varying concentrations of LEI105 or vehicle (DMSO) for 30 minutes at 37°C.
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Probe Labeling: A tailor-made activity-based probe for DAGL-α, such as the fluorescently tagged MB064, is added to each sample and incubated for another 30 minutes at 37°C.
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SDS-PAGE: The reactions are quenched with Laemmli buffer, and the proteins are separated by molecular weight using SDS-PAGE.
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Fluorescence Scanning: The gel is scanned using a fluorescence scanner to visualize the probe-labeled enzymes.
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Data Analysis: The fluorescence intensity of the band corresponding to DAGL-α is quantified. The reduction in intensity in the presence of LEI105 is used to calculate the IC₅₀ value.
Colorimetric DAGL-α Activity Assay
This is a higher-throughput assay that uses a surrogate substrate to measure enzyme activity.
Protocol:
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Enzyme and Inhibitor Preparation: Recombinant human DAGL-α is incubated with varying concentrations of LEI105 or vehicle.
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Substrate Addition: The colorimetric substrate, p-nitrophenylbutyrate (p-NPB), is added to initiate the reaction.
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Measurement: The hydrolysis of p-NPB by DAGL-α releases p-nitrophenol, which has a yellow color. The absorbance is measured at 405 nm over time using a plate reader.
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Data Analysis: The rate of p-nitrophenol production is calculated, and the inhibition by LEI105 is used to determine the IC₅₀ value.
Targeted Lipidomics
This method quantifies the effect of LEI105 on the levels of endogenous lipids in a cellular context.
Protocol:
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Cell Culture and Treatment: Neuro2A cells, which express DAGLs, are treated with different concentrations of LEI105 or vehicle for a defined period.
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Lipid Extraction: Lipids are extracted from the cells using a suitable organic solvent system (e.g., a modified Bligh-Dyer extraction).
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LC-MS/MS Analysis: The levels of 2-AG and anandamide (AEA) in the lipid extracts are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with the aid of deuterated internal standards.
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Data Analysis: The concentration-dependent reduction of 2-AG levels by LEI105 is determined, while AEA levels are monitored to confirm selectivity.[1]
Signaling Pathway
LEI105 acts within the endocannabinoid signaling pathway, a crucial neuromodulatory system. DAGL-α is a key enzyme in this pathway, responsible for the on-demand synthesis of 2-AG in postsynaptic neurons.
Caption: LEI105 inhibits DAGL-α, blocking 2-AG synthesis.
Upon stimulation of a postsynaptic neuron, phospholipase C (PLC) cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) to produce diacylglycerol (DAG). DAGL-α then hydrolyzes DAG to synthesize 2-AG.[3] As a lipophilic molecule, 2-AG is released from the postsynaptic terminal and travels retrogradely across the synapse to activate presynaptic cannabinoid CB₁ receptors. This activation leads to the suppression of neurotransmitter release, thereby modulating synaptic strength.[3] By inhibiting DAGL-α, LEI105 blocks the production of 2-AG, thus preventing this retrograde signaling cascade.[1]
Conclusion
LEI105 is a well-characterized and highly selective chemical tool that has significantly advanced the study of the endocannabinoid system. Its reversible nature and high potency make it suitable for a wide range of applications, from in vitro biochemical assays to ex vivo tissue preparations and in vivo studies. This guide provides the core technical information necessary for researchers to effectively utilize LEI105 in their investigations into the complex roles of 2-AG signaling in health and disease.
